Cas no 2167453-53-2 (tert-Butyl 6-hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylate)

• Product Name: tert-Butyl 6-hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylate
• CAS No: 2167453-53-2
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5769407
• PubChem ID: 154725689
• Update Time: 2023-11-17

tert-Butyl 6-hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7180210
• 2167453-53-2
• tert-Butyl 6-hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylate
• 3-Azabicyclo[4.1.0]heptane-3-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H19NO3/c1-10(2,3)15-9(13)12-5-4-11(14)6-8(11)7-12/h8,14H,4-7H2,1-3H3
• InChI Key： ANYXOONFHQCZBY-UHFFFAOYSA-N
• SMILES： OC12CCN(C(=O)OC(C)(C)C)CC1C2

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 302.9±35.0 °C(Predicted)
• pka: 14.87±0.20(Predicted)